Cas no 17005-48-0 (4(1H)-Pyrimidinone,2,3-dihydro-6-methyl-5-(3-methylbutyl)-2-thioxo-)

• Product Name: 4(1H)-Pyrimidinone,2,3-dihydro-6-methyl-5-(3-methylbutyl)-2-thioxo-
• CAS No: 17005-48-0
• MF: C₁₀H₁₆N₂OS
• MW: 212.311841011047
• CID: 197540
• PubChem ID: 705039
• Update Time: 2025-04-19

4(1H)-Pyrimidinone,2,3-dihydro-6-methyl-5-(3-methylbutyl)-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone,2,3-dihydro-6-methyl-5-(3-methylbutyl)-2-thioxo-
• 5-isocyano-1-methyl-1H-indole
• 5-isopentyl-6-methyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
• AC1NLEP8
• AG-H-52085
• CTK5F8148
• I14-15960
• TOS-BB-0860
• CCG-24243
• 5-isopentyl-2-mercapto-6-methylpyrimidin-4-ol
• EU-0083067
• NSC-211093
• AKOS001684369
• 6-methyl-5-(3-methylbutyl)-2-sulfanylpyrimidin-4-ol
• A811235
• 6-methyl-5-(3-methylbutyl)-2-sulfanylidene-1H-pyrimidin-4-one
• DTXSID60937727
• 17005-48-0
• NSC211093

• Inchi： 1S/C10H16N2OS/c1-6(2)4-5-8-7(3)11-10(14)12-9(8)13/h6H,4-5H2,1-3H3,(H2,11,12,13,14)
• InChI Key： UZPPDSZWSKASDE-UHFFFAOYSA-N
• SMILES： S=C1NC(C(=C(C)N1)CCC(C)C)=O

Computed Properties

• Exact Mass: 212.09848
• Monoisotopic Mass: 212.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• PSA: 41.13
• LogP: 2.32950